Cas no 58955-85-4 (2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine)

• Product Name: 2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine
• CAS No: 58955-85-4
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• MDL: MFCD01755429
• CID: 1613389
• PubChem ID: 3042018
• Update Time: 2025-06-08

2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-phenyl-6H-1,3,5-oxathiazine
• 2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine
• 58955-85-4
• 4-Phenyl-2-methyl-6H-1,3,5-oxathiazine
• EN300-313817
• AKOS033978985
• DIRI 2538
• 6H-1,3,5-Oxathiazine, 2-methyl-4-phenyl-
• DTXSID80974452
• Z1255387324
• 2-Methyl-4-phenyl-2H,6H-1,3,5-oxathiazine
• SCHEMBL11738427

• MDL： MFCD01755429
• Inchi： 1S/C10H11NOS/c1-8-12-7-11-10(13-8)9-5-3-2-4-6-9/h2-6,8H,7H2,1H3
• InChI Key： MXBIMNXDAMOVRF-UHFFFAOYSA-N
• SMILES： S1C(C2C=CC=CC=2)=NCOC1C

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.9Ų

Experimental Properties

• PSA: 21.59

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine

Introduction to 2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine (CAS No. 58955-85-4)

2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine, identified by the Chemical Abstracts Service Number (CAS No.) 58955-85-4, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the oxathiazine class, a structural motif known for its diverse biological activities and potential therapeutic applications. The presence of both methyl and phenyl substituents in its molecular framework contributes to its unique chemical properties and reactivity, making it a subject of interest for synthetic chemists and biologists alike.

The structure of 2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine consists of a six-membered ring containing sulfur and oxygen atoms, with methyl and phenyl groups attached at specific positions. This arrangement not only imparts stability to the molecule but also creates potential sites for interaction with biological targets. The dihydro functionality further influences its electronic properties, making it a versatile scaffold for drug design.

In recent years, there has been growing interest in oxathiazine derivatives due to their demonstrated efficacy in various pharmacological contexts. Research has highlighted the potential of these compounds as intermediates in the synthesis of more complex molecules with enhanced biological activity. The 2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine structure has been explored in several studies as a precursor for developing novel therapeutic agents.

One of the most compelling aspects of 2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine is its role in the development of bioactive molecules. Studies have shown that derivatives of this compound exhibit inhibitory effects on certain enzymes and receptors involved in inflammatory and neurological pathways. For instance, modifications to the phenyl ring have been found to enhance binding affinity to specific protein targets, suggesting its utility in designing drugs for conditions such as pain management and neurodegenerative diseases.

The synthesis of 2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies have been employed to introduce the desired functional groups while maintaining structural integrity. Techniques such as cyclization reactions and cross-coupling processes are commonly utilized in the preparation of this compound.

From a computational chemistry perspective, the molecular dynamics and quantum mechanical properties of 2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine have been extensively studied using various modeling software. These studies provide insights into its interactions with biological targets at the atomic level. The computational data have been instrumental in guiding experimental efforts and improving the design of more effective derivatives.

The pharmacokinetic behavior of 2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxathiazine is another area of active investigation. Researchers are exploring how different substituents influence its absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these parameters is crucial for developing compounds that exhibit favorable therapeutic windows and minimal side effects.

Recent advancements in drug discovery technologies have enabled high-throughput screening (HTS) approaches to identify promising candidates like 2-methyl-4-phenyl-2,6-dihydro-1,3,5-oxtahiazine. These methods allow for rapid evaluation of large libraries of compounds against various biological assays. The integration of machine learning algorithms has further enhanced the efficiency of HTS by predicting potential hits based on structural features alone.

The future prospects for 2-methyl--4--phenyl--2--6--dihydro--1--3--5--oxathiazine are bright considering its versatile structure and potential applications. Ongoing research aims to expand its utility in drug development by exploring novel synthetic routes and functionalization strategies. Collaborative efforts between academia and industry are expected to accelerate progress in this field.

In conclusion, 58955--85--4 represents a significant compound within the oxathiazine family with broad implications for pharmaceutical research. Its unique structural features make it an attractive scaffold for designing innovative therapeutics targeting various diseases. As scientific understanding continues to evolve，the role of such compounds is likely to expand，offering new hope for treating complex medical conditions.